
Essential Safety and Logistical Information for
Handling PF-573228

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PF-573228

Cat. No.: B1684526 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the Focal Adhesion Kinase (FAK) inhibitor, PF-573228.

Chemical and Physical Properties

A summary of the key physical and chemical properties of PF-573228 is provided in the table

below.
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Property Value

Chemical Name

3,4-dihydro-6-[[4-[[[3-

(methylsulfonyl)phenyl]methyl]amino]-5-

(trifluoromethyl)-2-pyrimidinyl]amino]-2(1H)-

quinolinone[1][2]

Synonyms
FAK Inhibitor II, Focal Adhesion Kinase Inhibitor

II[1][2]

CAS Number 869288-64-2[1][2][3]

Molecular Formula C22H20F3N5O3S[1][3]

Molecular Weight 491.49 g/mol [1][3]

Appearance Crystalline solid[1]

Purity ≥98% (HPLC)[3][4]

Hazard Identification and Personal Protective Equipment (PPE)

PF-573228 is classified as toxic if swallowed and causes serious eye irritation.[2] Adherence to

the following personal protective equipment (PPE) guidelines is mandatory to ensure personal

safety.

Hazard Required PPE

Toxic if Swallowed Standard laboratory coat, disposable gloves.

Serious Eye Irritation Safety glasses with side shields or goggles.

General Handling
Use in a well-ventilated area or with a fume

hood.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of PF-573228 and

ensuring a safe laboratory environment.
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Aspect Procedure

Storage

Store at -20°C for long-term stability.[1] Can be

shipped at room temperature in the continental

US.[1]

Stability
Stable for at least 4 years when stored correctly.

[1]

Solution Preparation

Prepare stock solutions in DMSO or DMF.[1] For

long-term storage of stock solutions, aliquot and

store at -80°C for up to 2 years or -20°C for up

to 1 year to avoid repeated freeze-thaw cycles.

[5]

Solubility Data

Solvent Maximum Concentration

DMSO 15 mg/mL[1]

DMF 20 mg/mL[1]

Disposal Plan

Dispose of PF-573228 and any contaminated materials in accordance with all applicable

federal, state, and local regulations for hazardous waste. Consult your institution's

environmental health and safety (EHS) office for specific guidance.

Experimental Protocol: In Vitro FAK Inhibition Assay
This protocol outlines a general procedure for assessing the inhibitory effect of PF-573228 on

FAK phosphorylation in a cell-based assay.

Workflow for In Vitro FAK Inhibition Assay
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Preparation

Treatment

Analysis

Results

Plate cells in a multi-well plate

Prepare serial dilutions of PF-573228

Treat cells with PF-573228 or vehicle control

Incubate for a specified time

Lyse cells to extract proteins

Perform Western blot for p-FAK and total FAK

Quantify band intensities

Determine IC50 value

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps in an in vitro FAK inhibition assay using

PF-573228.

Detailed Methodology

Cell Culture: Plate the chosen cell line (e.g., PC3, SKOV-3, or REF52) in appropriate multi-

well plates and culture until they reach the desired confluency.[6]

Compound Preparation: Prepare a stock solution of PF-573228 in DMSO. Perform serial

dilutions to obtain a range of working concentrations.

Treatment: Remove the culture medium and add fresh medium containing the desired

concentrations of PF-573228 or a vehicle control (DMSO) to the cells.

Incubation: Incubate the cells for a predetermined period (e.g., 12 hours) to allow for the

inhibition of FAK.[7]

Cell Lysis: After incubation, wash the cells with cold PBS and then lyse them using a suitable

lysis buffer to extract total cellular proteins.

Western Blotting:

Determine the protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Probe the membrane with primary antibodies against phosphorylated FAK (p-FAK, e.g.,

Tyr397) and total FAK.[7] An antibody for a housekeeping protein (e.g., actin) should be

used as a loading control.[7]

Incubate with the appropriate HRP-conjugated secondary antibodies.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Data Analysis:

Quantify the band intensities for p-FAK and total FAK.
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Normalize the p-FAK signal to the total FAK signal.

Plot the normalized p-FAK levels against the concentration of PF-573228 to determine the

IC50 value, which is the concentration of the inhibitor required to reduce FAK

phosphorylation by 50%.

FAK Signaling Pathway
PF-573228 is a potent and selective inhibitor of Focal Adhesion Kinase (FAK).[3][5] FAK is a

non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation,

and survival.[8] The diagram below illustrates a simplified FAK signaling pathway.

Simplified FAK Signaling Pathway
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Caption: A diagram of the FAK signaling pathway, showing its activation by integrin binding to

the ECM and subsequent downstream signaling cascades that regulate cell migration,

proliferation, and survival. PF-573228 acts as an inhibitor of FAK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

